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Introduction

O-(cyclopropylmethyl)hydroxylamine hydrochloride is a versatile chemical reagent with
significant applications in organic synthesis and the development of bioconjugates. Its unique
structural features, combining a cyclopropylmethyl group with a hydroxylamine moiety, make it
a valuable building block for creating complex molecules with tailored properties. This technical
guide provides a comprehensive overview of its chemical properties, synthesis, and key
applications, with a focus on experimental details and data.

Chemical and Physical Properties

O-(cyclopropylmethyl)hydroxylamine hydrochloride is a white to off-white solid. Its
fundamental properties are summarized in the table below, compiled from various sources.
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Property Value Source
CAS Number 74124-04-2 [1]12]13]
Molecular Formula C4H10CINO [11[2][3]
Molecular Weight 123.58 g/mol [1112][3]
O-
IUPAC Name (cyclopropylmethyl)hydroxylam  [1]
ine;hydrochloride
Cyclopropylmethoxyamine
hydrochloride,
Synonyms ) [3]
Cyclopropylmethoxylamine
hydrochloride
Melting Point 170-172 °C [4]
Solubility Information not available
Typically 297% (commercial
Purity ypieaty ( [2]
sources)
Synthesis

A detailed, gram-scale synthetic protocol for the closely related O-cyclopropyl hydroxylamine

hydrochloride has been reported and is adaptable for the synthesis of O-

(cyclopropylmethyl)hydroxylamine hydrochloride. The general approach involves the

formation of a protected hydroxylamine derivative, followed by deprotection and salt formation.

Experimental Protocol: Synthesis of a Related O-alkyl
Hydroxylamine Hydrochloride

The following procedure is adapted from a reported synthesis of a similar compound and can

serve as a starting point for the synthesis of O-(cyclopropylmethyl)hydroxylamine

hydrochloride.[5][6]

Step 1: Synthesis of N-(cyclopropylmethoxy)phthalimide
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A solution of N-hydroxyphthalimide (1 equivalent) in a suitable solvent such as
dimethylformamide (DMF) is treated with a base like potassium carbonate (1.5 equivalents). To
this mixture, (boromomethyl)cyclopropane (1.2 equivalents) is added, and the reaction is stirred
at room temperature until completion (monitored by TLC). The reaction mixture is then poured
into water, and the resulting precipitate is filtered, washed with water, and dried to afford N-
(cyclopropylmethoxy)phthalimide.

Step 2: Deprotection and formation of O-(cyclopropylmethyl)hydroxylamine hydrochloride

The N-(cyclopropylmethoxy)phthalimide (1 equivalent) is dissolved in a suitable solvent like
ethanol. Hydrazine hydrate (2-3 equivalents) is added, and the mixture is heated to reflux. After
cooling, the precipitated phthalhydrazide is filtered off. The filtrate is then acidified with
hydrochloric acid (in a solvent like ether or isopropanol) to precipitate the desired O-
(cyclopropylmethyl)hydroxylamine hydrochloride. The product is collected by filtration,
washed with a cold solvent, and dried under vacuum.

A reported synthesis of a similar O-cyclopropy! hydroxylamine hydrochloride yielded the final
product in good yields (e.g., 78% isolated yield for a ring-substituted derivative).[5][6] Purity is
typically assessed by NMR and mass spectrometry.

Applications in Organic Synthesis

The primary utility of O-(cyclopropylmethyl)hydroxylamine hydrochloride lies in its ability to
form stable oxime bonds with aldehydes and ketones. This reactivity is widely exploited in
various fields, particularly in bioconjugation and medicinal chemistry.

Oxime Ligation for Bioconjugation

Oxime ligation is a powerful tool for the chemoselective coupling of molecules in a biological
environment. The reaction of O-(cyclopropylmethyl)hydroxylamine with an aldehyde or ketone-
functionalized biomolecule (such as a protein, peptide, or carbohydrate) results in the formation
of a stable oxime linkage. This reaction is bioorthogonal, meaning it proceeds efficiently under
physiological conditions without interfering with native biological processes.[7]

The reaction kinetics can be enhanced by the use of catalysts such as aniline or its derivatives.
[8][9] The stability of the resulting oxime bond is a key advantage over other linkages like
hydrazones.
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Use as a Linker in Antibody-Drug Conjugates (ADCSs)

O-(cyclopropylmethyl)hydroxylamine hydrochloride can be used as a component of linkers
in the construction of antibody-drug conjugates (ADCs).[10][11] In this context, the
hydroxylamine moiety can be used to attach a cytotoxic payload to a linker scaffold, which is
then conjugated to a monoclonal antibody. The properties of the linker are crucial for the
stability and efficacy of the ADC.[10][11] While specific data on ADCs incorporating this exact
linker is not readily available, hydroxylamine-based linkers are a subject of interest in the field.
[12]

Signaling Pathways and Biological Activity

As a synthetic building block, O-(cyclopropylmethyl)hydroxylamine hydrochloride does not
have a direct, well-characterized biological activity or a known interaction with specific signaling
pathways. Its relevance in a biological context is primarily through its incorporation into larger,
biologically active molecules via the synthetic applications described above.

Visualizations
Synthesis Workflow

Synthesis of O-(cyclopropylmethyl)hydroxylamine HCI
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Caption: General workflow for the synthesis of O-(cyclopropylmethyl)hydroxylamine
hydrochloride.

Oxime Ligation Reaction
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Caption: Schematic of the oxime ligation reaction using O-(cyclopropylmethyl)hydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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